Welcome to BenchChem Online Store!
中文
List
Bench Chemicals
molecular formula C6H3ClN2 B015408 5-Chloro-2-cyanopyridine CAS No. 89809-64-3

5-Chloro-2-cyanopyridine

Cat. No. B015408
CAS RN: 89809-64-3
M. Wt: 138.55 g/mol
InChI Key: WTHODOKFSYPTKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08022062B2

Procedure details

Slurry 2,5-dichloropyridine (6 g, 40.5 mmol), zinc cyanide (2.9 g, 24.7 mmol), zinc (dust) (116 mg, 1.8 mmol) and [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (720 mg, 0.98 mmol) in anhydrous DMF (40 mL). Heat the mixture to reflux under a nitrogen atmosphere for 4.5 h. Cool the mixture to room temperature, dilute with EtOAc (300 mL), wash with aqueous 10% sodium chloride (3×75 mL). Collect organic layer, dry over Na2SO4, filter and concentrate in vacuo. Purify by chromatography on silica gel eluting with hexane/EtOAc (9:1 to 1:1 gradient) to obtain the desired intermediate (2.6 g, 46%). GC-MS m/z: 138 (M+).
Name
2,5-dichloropyridine
Quantity
6 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
720 mg
Type
reactant
Reaction Step Two
Name
DMF
Quantity
40 mL
Type
reactant
Reaction Step Three
Name
EtOAc
Quantity
300 mL
Type
solvent
Reaction Step Four
Name
zinc cyanide
Quantity
2.9 g
Type
catalyst
Reaction Step Five
Name
zinc
Quantity
116 mg
Type
catalyst
Reaction Step Six
Name
desired intermediate
Yield
46%

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:7]=[CH:6][C:5]([Cl:8])=[CH:4][N:3]=1.ClCCl.[CH3:12][N:13](C=O)C>CCOC(C)=O.[C-]#N.[Zn+2].[C-]#N.[Zn]>[Cl:8][C:5]1[CH:6]=[CH:7][C:2]([C:12]#[N:13])=[N:3][CH:4]=1 |f:4.5.6|

Inputs

Step One
Name
2,5-dichloropyridine
Quantity
6 g
Type
reactant
Smiles
ClC1=NC=C(C=C1)Cl
Step Two
Name
dichloromethane
Quantity
720 mg
Type
reactant
Smiles
ClCCl
Step Three
Name
DMF
Quantity
40 mL
Type
reactant
Smiles
CN(C)C=O
Step Four
Name
EtOAc
Quantity
300 mL
Type
solvent
Smiles
CCOC(=O)C
Step Five
Name
zinc cyanide
Quantity
2.9 g
Type
catalyst
Smiles
[C-]#N.[Zn+2].[C-]#N
Step Six
Name
zinc
Quantity
116 mg
Type
catalyst
Smiles
[Zn]

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
Heat the mixture
TEMPERATURE
Type
TEMPERATURE
Details
to reflux under a nitrogen atmosphere for 4.5 h
Duration
4.5 h
WASH
Type
WASH
Details
wash with aqueous 10% sodium chloride (3×75 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Collect organic layer, dry over Na2SO4
FILTRATION
Type
FILTRATION
Details
filter
CONCENTRATION
Type
CONCENTRATION
Details
concentrate in vacuo
CUSTOM
Type
CUSTOM
Details
Purify by chromatography on silica gel eluting with hexane/EtOAc (9:1 to 1:1 gradient)

Outcomes

Product
Name
desired intermediate
Type
product
Smiles
ClC=1C=CC(=NC1)C#N
Measurements
Type Value Analysis
AMOUNT: MASS 2.6 g
YIELD: PERCENTYIELD 46%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.